Cas no 18260-60-1 (Pyrimidine,2,4,6-trifluoro-5-methyl-)

Pyrimidine,2,4,6-trifluoro-5-methyl- is a fluorinated pyrimidine derivative characterized by its trifluoro and methyl substituents at the 2,4,6 and 5 positions, respectively. This structure imparts enhanced reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine atoms improve its utility in nucleophilic substitution reactions, while the methyl group contributes to steric and electronic modulation. Its high purity and well-defined reactivity profile facilitate precise applications in heterocyclic chemistry, particularly in the development of active ingredients and specialty chemicals. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
Pyrimidine,2,4,6-trifluoro-5-methyl- structure
18260-60-1 structure
Product Name:Pyrimidine,2,4,6-trifluoro-5-methyl-
CAS No:18260-60-1
MF:C5H3F3N2
MW:148.085931062698
MDL:MFCD00233526
CID:137916
PubChem ID:1713157
Update Time:2025-06-12

Pyrimidine,2,4,6-trifluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,2,4,6-trifluoro-5-methyl-
    • 2,4,6-TRIFLUORO-5-METHYLPYRIMIDINE
    • 2,4,6-trifluoro-5-methyl-pyrimidine
    • 5-methyl-2,4,6-trifluoropyrimidine
    • Pyrimidine,2,4,6-trifluoro-5-methyl
    • AKOS006272205
    • Pyrimidine, 2,4,6-trifluoro-5-methyl-
    • SCHEMBL812669
    • DTXSID10364862
    • FT-0609857
    • EN300-249692
    • MFCD00233526
    • Z1198152517
    • 18260-60-1
    • MDL: MFCD00233526
    • Inchi: 1S/C5H3F3N2/c1-2-3(6)9-5(8)10-4(2)7/h1H3
    • InChI Key: AZVALKSFVWAVOL-UHFFFAOYSA-N
    • SMILES: FC1C(=C(N=C(N=1)F)F)C

Computed Properties

  • Exact Mass: 148.02500
  • Monoisotopic Mass: 148.02483259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 1.20230

Pyrimidine,2,4,6-trifluoro-5-methyl- Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrimidine,2,4,6-trifluoro-5-methyl- Pricemore >>

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Additional information on Pyrimidine,2,4,6-trifluoro-5-methyl-

Comprehensive Overview of Pyrimidine,2,4,6-trifluoro-5-methyl- (CAS No. 18260-60-1)

Pyrimidine,2,4,6-trifluoro-5-methyl- (CAS No. 18260-60-1) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro-methyl substitution pattern, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyrimidine core with strategic fluorine substitutions, enhances its reactivity and binding affinity, making it invaluable in drug discovery and material science applications.

The growing interest in fluorinated pyrimidines stems from their ability to improve metabolic stability and bioavailability in drug candidates. Researchers are particularly focused on 2,4,6-trifluoro-5-methylpyrimidine due to its potential in designing kinase inhibitors and antiviral agents. Recent studies highlight its role in optimizing small-molecule therapeutics, aligning with the industry's shift toward precision medicine. Keywords such as "fluorinated heterocycles" and "pyrimidine derivatives in drug design" frequently appear in scientific literature, reflecting its relevance.

From an industrial perspective, CAS No. 18260-60-1 is pivotal in agrochemical formulations, where its fluoro-methyl groups contribute to herbicidal and fungicidal activity. Innovations in sustainable agriculture have driven demand for such compounds, as they enable lower application rates and reduced environmental impact. This aligns with global trends like "green chemistry" and "eco-friendly pesticides," which dominate current market discussions.

Synthetic methodologies for Pyrimidine,2,4,6-trifluoro-5-methyl- often involve halogen-exchange reactions or direct fluorination techniques. Advanced tools like flow chemistry and catalysis are being explored to enhance yield and scalability, addressing common search queries such as "efficient synthesis of fluoropyrimidines." These advancements underscore the compound's adaptability to modern manufacturing paradigms.

In material science, the electron-withdrawing properties of trifluoromethyl groups make this pyrimidine derivative a candidate for organic electronics and luminescent materials. Its incorporation into polymers or coatings can improve thermal stability and optoelectronic performance, resonating with trends like "flexible electronics" and "energy-efficient materials."

Regulatory and safety profiles of 18260-60-1 are well-documented, emphasizing its compliance with international standards. While not classified as hazardous, proper handling protocols are recommended—a point frequently queried as "safety data for fluorinated pyrimidines." This transparency supports its adoption across diverse sectors.

In summary, Pyrimidine,2,4,6-trifluoro-5-methyl- exemplifies the intersection of innovation and utility in fluorine chemistry. Its applications span life sciences, agriculture, and advanced materials, driven by evolving research trends and industrial needs. As the scientific community continues to explore fluorine's role in molecular design, this compound remains a cornerstone for future breakthroughs.

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